Cas no 1508295-23-5 (1-chloro-4-fluoro-6-nitro-isoquinoline)

• Product Name: 1-chloro-4-fluoro-6-nitro-isoquinoline
• CAS No: 1508295-23-5
• MF: C₉H₄ClFN₂O₂
• MW: 226.59166431427
• CID: 4607616
• Update Time: 2025-06-09

1-chloro-4-fluoro-6-nitro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-chloro-4-fluoro-6-nitro-
• 1-Chloro-4-fluoro-6-nitroisoquinoline
• 1-chloro-4-fluoro-6-nitro-isoquinoline

• Inchi： 1S/C9H4ClFN2O2/c10-9-6-2-1-5(13(14)15)3-7(6)8(11)4-12-9/h1-4H
• InChI Key： DTZXAVNJIULHPG-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C([N+]([O-])=O)C=C2)C(F)=CN=1

Computed Properties

• Exact Mass: 225.995
• Monoisotopic Mass: 225.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2

Additional information on 1-chloro-4-fluoro-6-nitro-isoquinoline

Professional Introduction to 1-chloro-4-fluoro-6-nitro-isoquinoline (CAS No. 1508295-23-5)

1-chloro-4-fluoro-6-nitro-isoquinoline, with the CAS number 1508295-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline family, a heterocyclic aromatic organic compound characterized by a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of multiple substituents, including a chlorine atom at the 1-position, a fluorine atom at the 4-position, and a nitro group at the 6-position, imparts unique chemical properties and reactivity that make it a valuable intermediate in synthetic chemistry.

The structural features of 1-chloro-4-fluoro-6-nitro-isoquinoline contribute to its potential applications in the development of novel therapeutic agents. Isoquinoline derivatives have long been recognized for their biological activity, with many exhibiting pharmacological properties such as antimicrobial, antifungal, and anti-inflammatory effects. The introduction of electronegative atoms like fluorine and nitro groups enhances the compound's interaction with biological targets, potentially improving its efficacy and selectivity.

In recent years, there has been a growing interest in isoquinoline derivatives as scaffolds for drug discovery. The< strong>1-chloro-4-fluoro-6-nitro-isoquinoline structure provides a versatile platform for further functionalization, allowing chemists to explore diverse chemical space. This flexibility has been exploited in the synthesis of various analogs that exhibit enhanced pharmacokinetic profiles and reduced toxicity.

One of the most compelling aspects of 1-chloro-4-fluoro-6-nitro-isoquinoline is its role in the development of targeted therapies. The fluorine atom, in particular, is known to improve metabolic stability and binding affinity to biological targets. This property has been leveraged in the design of kinase inhibitors, which are crucial in treating cancers and other chronic diseases. The nitro group further enhances reactivity, enabling further derivatization through reduction or diazotization reactions.

The< strong>CAS number 1508295-23-5 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. This standardized nomenclature is essential for researchers who need to reference specific chemical entities in their work. The CAS system helps prevent confusion arising from alternative names or synonyms, facilitating seamless communication across international scientific communities.

Recent advancements in computational chemistry have also highlighted the potential of 1-chloro-4-fluoro-6-nitro-isoquinoline as a lead compound for virtual screening. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, guiding the design of more effective derivatives. Such simulations have accelerated the drug discovery process by identifying promising candidates before they are synthesized in the lab.

The synthesis of< strong>1-chloro-4-fluoro-6-nitro-isoquinoline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the chlorine and fluorine substituents, followed by electrophilic aromatic substitution to incorporate the nitro group. These reactions are typically conducted under controlled conditions to minimize side products and ensure reproducibility.

In conclusion, 1-chloro-4-fluoro-6-nitro-isoquinoline (CAS No. 1508295-23-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.